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Compound of Interest

Compound Name: Tin chromate

CAS No.: 38455-77-5

Cat. No.: B14674120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the thermal stability of various

metal chromates, compounds with significant applications in catalysis, pigments, and various

industrial processes. Understanding the thermal decomposition characteristics of these

materials is crucial for optimizing their use and ensuring safety in high-temperature

applications. This document summarizes key thermal decomposition data, outlines

standardized experimental protocols for thermal analysis, and explores the factors influencing

the stability of these inorganic salts.

Comparative Thermal Decomposition Data
The thermal stability of metal chromates, primarily determined by their decomposition

temperatures, varies significantly depending on the metal cation. The following table

summarizes the decomposition temperatures and products for a selection of metal chromates,

categorized by their group in the periodic table. This data has been compiled from various

analytical studies, predominantly utilizing thermogravimetric analysis (TGA) and differential

thermal analysis (DTA).
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Metal Chromate Chemical Formula
Decomposition
Temperature (°C)

Decomposition
Products

Alkali Metal

Chromates

Potassium Chromate K₂CrO₄ > 1000

Decomposes upon

strong heating after

melting at ~968°C and

boiling at 1000°C.

Alkaline Earth Metal

Chromates

Calcium Chromate CaCrO₄ > 1000

The dihydrate form

loses water at

approximately 200°C.

Strontium Chromate SrCrO₄ ~1283

Strontium Oxide

(SrO), Chromium(III)

Oxide (Cr₂O₃),

Oxygen (O₂)

Barium Chromate BaCrO₄
Inconsistent data

reported (see note)

Barium Oxide (BaO),

Chromium(III) Oxide

(Cr₂O₃), Oxygen (O₂)

Transition Metal

Chromates

Silver Chromate Ag₂CrO₄
Decomposes upon

heating

Silver(I) Oxide (Ag₂O),

Chromium(VI) Oxide

(CrO₃), eventually

Silver (Ag) and

Chromium(III) Oxide

(Cr₂O₃) at higher

temperatures.[1]

Nickel(II) Chromate NiCrO₄ ~600 Nickel Chromite

(NiCr₂O₄), Nickel
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Oxide (NiO), Oxygen

(O₂).[2][3][4]

Lead(II) Chromate PbCrO₄

Decomposes at or

near its boiling point

(~844°C)

Lead(II) Oxide (PbO),

Chromium(III) Oxide

(Cr₂O₃), Oxygen (O₂)

Zinc Chromate ZnCrO₄ ~316

Zinc Oxide (ZnO),

Chromium(III) Oxide

(Cr₂O₃), Oxygen (O₂)

Iron(III) Chromate Fe₂(CrO₄)₃
Decomposes upon

heating

Iron(III) Oxide

(Fe₂O₃),

Chromium(III) Oxide

(Cr₂O₃).[5][6]

Manganese(II)

Chromate
MnCrO₄

Data not readily

available

Expected to

decompose to

Manganese Oxides

and Chromium

Oxides.

Cobalt(II) Chromate CoCrO₄
Data not readily

available

Expected to

decompose to Cobalt

Oxides and Chromium

Oxides.

Note on Barium Chromate: The reported decomposition temperature for barium chromate

shows significant variation in the literature. Some studies suggest decomposition starts around

210°C, while others indicate stability up to 1400°C in an air atmosphere. This discrepancy is

likely due to differing experimental conditions, such as the atmosphere (air vs. vacuum) and the

heating rate.

Experimental Protocols: Thermal Analysis
The primary techniques for determining the thermal stability of metal chromates are

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA).

Generalized Protocol for TGA/DTA Analysis
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This protocol outlines a standardized procedure for analyzing the thermal decomposition of

metal chromates.

1. Instrument Setup and Calibration:

Utilize a calibrated TGA/DTA instrument.

Select an appropriate crucible, typically alumina (Al₂O₃) or platinum (Pt), which is inert to the

sample and decomposition products.

Purge the furnace with the desired atmosphere (e.g., high-purity nitrogen or argon for an

inert environment, or air for an oxidative environment) at a consistent flow rate (typically 20-

50 mL/min).

2. Sample Preparation:

Use a small, representative sample of the metal chromate, typically in the range of 5-10 mg.

Ensure the sample is in a fine powder form to promote uniform heat distribution.

Accurately weigh the sample in the tared crucible.

3. Thermal Program:

Heat the sample from ambient temperature to a final temperature that is sufficiently high to

ensure complete decomposition (e.g., 1200°C).

Employ a constant heating rate, typically 10°C/min.

4. Data Acquisition and Analysis:

Continuously record the sample mass (TGA) and the temperature difference between the

sample and a reference (DTA) as a function of the furnace temperature.

The TGA curve will show a or multiple steps corresponding to mass loss events. The onset

temperature of each step indicates the beginning of a decomposition stage.
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The DTA curve will display endothermic (heat absorbing) or exothermic (heat releasing)

peaks corresponding to thermal events like dehydration, phase transitions, and

decomposition.

The derivative of the TGA curve (DTG) can be used to precisely identify the temperatures of

the maximum rates of mass loss.

Visualizing the Process and Influencing Factors
To better understand the experimental process and the underlying principles of thermal stability,

the following diagrams are provided.
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Experimental workflow for thermal analysis of metal chromates.
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The thermal stability of an ionic compound like a metal chromate is not arbitrary but is

governed by a set of interrelated physicochemical factors.

Cation Properties

Anion Properties

Crystal Structure

Ionic Charge Polarizing Power

Ionic Radius

Thermal Stability

influences

Anion Size
(Polyatomic Chromate Ion) Polarizability of Anion influences

Lattice Energy

directly related to

Coordination Number
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Factors influencing the thermal stability of metal chromates.

In general, for a given anion such as chromate (CrO₄²⁻), a smaller and more highly charged

cation will have a greater polarizing power. This increased polarizing power can distort the

electron cloud of the polyatomic chromate anion, weakening the internal covalent bonds within

the chromate ion and thus lowering the thermal stability of the compound. This trend is

generally observed in the alkaline earth metal carbonates and can be extrapolated to the

chromates. The overall lattice energy of the crystal also plays a crucial role; a higher lattice

energy, which is the energy required to separate the ions in the solid state, generally

corresponds to greater thermal stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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